1-(Dimethoxymethyl)-3-fluorobenzene

• IUPAC Name: 1-(dimethoxymethyl)-3-fluorobenzene
• InChI: InChI=1S/C9H11FO2/c1-11-9(12-2)7-4-3-5-8(10)6-7/h3-6,9H,1-2H3
• InChI Key: KNMOONIIRWHWMN-UHFFFAOYSA-N
• Canonical SMILES: COC(C1=CC(=CC=C1)F)OC
• Molecular Formula: C9H11FO2
• DSSTOX Substance ID: DTXSID50540148
• Molecular Weight: 170.18 g/mol
• CAS No.: 32347-92-5

Description

1-(Dimethoxymethyl)-3-fluorobenzene is a fluorinated aromatic building block of significant interest in advanced pharmaceutical research and development. The compound features a benzaldehyde dimethyl acetal group protected from reactivity, making it a versatile synthetic intermediate. The incorporation of a fluorine atom into heterocyclic scaffolds is a established strategy in modern drug design, as it can profoundly enhance the biological activity, metabolic stability, and lipophilicity of lead compounds . It is documented that approximately 20% of all marketed pharmaceutical drugs now contain at least one fluorine atom, underscoring the critical role of fluorinated intermediates like this one . This reagent is particularly valuable for constructing complex molecules with potential anticancer and antimicrobial properties. Research indicates that fluorinated heterocycles, which can be synthesized from such building blocks, are key components in several FDA-approved drugs and are frequently investigated as lead structures for new therapeutics . The compound is intended for use by qualified researchers in laboratory settings only. It must be stored under an inert atmosphere at 2-8°C to ensure stability. Researchers should consult the safety data sheet and adhere to all stated hazard and precautionary statements prior to use.

Comparison with Similar Compounds

Key Observations:

• Substituent Effects :

  • The dimethoxymethyl group in 1-(dimethoxymethyl)-3-fluorobenzene provides steric bulk and electron-donating effects, enhancing stability and directing electrophilic substitutions to specific ring positions. In contrast, bromine substituents (e.g., in 1-Bromo-2-(dimethoxymethyl)-3-fluorobenzene) increase reactivity in cross-coupling reactions .
  • Azidomethyl derivatives (e.g., 1-(Azidomethyl)-3-fluorobenzene) exhibit high reactivity in Huisgen cycloadditions, making them valuable for bioconjugation .

• Physical Properties :

  • Bromine-containing analogs (e.g., 1-(Bromomethyl)-3-fluorobenzene) are typically liquids at room temperature, whereas dimethoxymethyl derivatives may exist as crystalline solids due to hydrogen bonding with methoxy oxygen atoms .

Q & A

Basic: What are the recommended synthetic routes for 1-(dimethoxymethyl)-3-fluorobenzene, and how do reaction conditions influence yield?

Methodological Answer:
The synthesis of fluorobenzene derivatives often involves functionalization of the aromatic ring via Friedel-Crafts alkylation or nucleophilic substitution. For 1-(dimethoxymethyl)-3-fluorobenzene, a plausible route could involve:

• Step 1: Fluorination of a pre-functionalized benzene ring (e.g., via Balz-Schiemann reaction or halogen exchange) .
• Step 2: Introduction of the dimethoxymethyl group using a methoxymethyl chloride derivative under acidic or Lewis acid catalysis (e.g., AlCl₃) .
  Critical Conditions:
• Temperature: Maintain ≤ 0°C during electrophilic substitution to minimize side reactions (e.g., ring demethylation) .
• Atmosphere: Use an inert gas (N₂ or Ar) to prevent oxidation of intermediates .
  Yield Optimization: Monitor reaction progress via TLC or GC-MS. Purify via column chromatography (silica gel, hexane/ethyl acetate gradient).

Basic: How can researchers verify the structural integrity of 1-(dimethoxymethyl)-3-fluorobenzene post-synthesis?

Methodological Answer:
Use a combination of spectroscopic and chromatographic techniques:

• ¹H/¹³C NMR: Confirm the presence of dimethoxymethyl (–CH(OCH₃)₂) protons (δ ~3.3–3.5 ppm for OCH₃) and aromatic fluorine coupling patterns (e.g., meta-substitution at δ ~6.8–7.2 ppm) .
• Mass Spectrometry (EI/ESI): Look for molecular ion peaks at m/z 198 (C₉H₁₁FO₂⁺) and fragmentation patterns consistent with dimethoxymethyl cleavage .
• Elemental Analysis: Validate %C, %H, and %F (±0.3% theoretical) .

Advanced: What computational methods are suitable for predicting the reactivity of 1-(dimethoxymethyl)-3-fluorobenzene in electrophilic substitution reactions?

Methodological Answer:

• DFT Calculations: Use Gaussian or ORCA to model the molecule’s electrostatic potential surface (EPS). Fluorine’s electron-withdrawing effect and dimethoxymethyl’s electron-donating nature create regioselectivity in meta/para positions .
• Hammett Constants: Apply σₚ values for –OCH₃ (σₚ = −0.27) and –F (σₚ = +0.06) to predict substituent effects on reaction rates .
  Case Study: For nitration, computational results may predict preferential nitration at the para position to fluorine, validated experimentally via HPLC analysis of isomer ratios .

Advanced: How do competing substituent effects (fluorine vs. dimethoxymethyl) influence the compound’s stability under acidic/basic conditions?

Methodological Answer:

• Acidic Conditions: The dimethoxymethyl group is prone to hydrolysis (→ –CH(O)OH), accelerated by H⁺. Fluorine’s inductive effect stabilizes the ring but does not prevent side reactions. Monitor degradation via pH-controlled stability studies (e.g., 1M HCl, 25°C, HPLC tracking over 24h) .
• Basic Conditions: Fluorine’s ortho/para-directing effects may lead to nucleophilic aromatic substitution (e.g., OH⁻ attack), while dimethoxymethyl remains inert. Use kinetic studies (UV-Vis spectroscopy) to quantify degradation pathways .

Advanced: What strategies mitigate contradictions in reported biological activity data for fluorobenzene derivatives?

Methodological Answer:
Discrepancies often arise from impurities or solvent effects. For 1-(dimethoxymethyl)-3-fluorobenzene:

• Purity Threshold: Ensure ≥98% purity (HPLC) to exclude confounding effects from byproducts like 3-fluorobenzaldehyde .
• Solvent Screening: Test activity in multiple solvents (DMSO, ethanol, buffer) to identify artifactual results from solvent interactions .
• Control Experiments: Compare with structurally analogous compounds (e.g., 1-(dimethoxymethyl)-4-fluorobenzene) to isolate substituent-specific effects .

Advanced: How can this compound be applied in materials science, particularly in polymer or catalyst design?

Methodological Answer:

• Polymer Composites: The dimethoxymethyl group can act as a crosslinking agent in epoxy resins. Test thermal stability via TGA (decomposition >250°C suggests suitability) .
• Catalyst Ligands: Fluorine’s electron-withdrawing properties enhance metal-ligand coordination in Pd-catalyzed couplings. Screen catalytic efficiency in Suzuki-Miyaura reactions (e.g., aryl bromide coupling, GC-MS yield analysis) .